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Compound of Interest

Compound Name: (S)-3-Ethylmorpholine

Cat. No.: B1384832

Technical Data for (S)-3-Ethylmorpholine

This document provides a concise summary of the key physicochemical properties of (S)-3-
Ethylmorpholine, a heterocyclic organic compound. The information is intended for
researchers, scientists, and professionals in drug development and chemical synthesis.

Physicochemical Properties

The fundamental molecular attributes of (S)-3-Ethylmorpholine are detailed below. This data
Is essential for stoichiometric calculations, analytical characterization, and experimental design.

Property Value Reference
Molecular Formula C6H13NO [1112][3]
Molecular Weight 115.17 g/mol [2]

Molar Mass 115.17 g/mol [1]

Density 0.9+ 0.1 g/cm3 [3]

Boiling Point 160.6 £ 15.0 °C at 760 mmHg [3]

Flash Point 54.2+9.8°C [3]
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It is important to note that some sources may refer to the hydrochloride salt of this compound,
(S)-3-Ethylmorpholine hydrochloride, which has a different molecular formula (C6H14CINO)
and molecular weight.[4]

Experimental Protocols and Biological Activity

Currently, publicly available literature from the initial search does not provide detailed
experimental protocols or evidence of (S)-3-Ethylmorpholine's involvement in specific
biological signaling pathways. This compound is primarily cataloged as a chemical
intermediate, suggesting its principal use in the synthesis of other molecules rather than as a
standalone bioactive agent.[1] Therefore, diagrams of signaling pathways or experimental
workflows directly involving (S)-3-Ethylmorpholine cannot be generated at this time. Further
research into specific applications of this molecule would be necessary to uncover such
information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chembk.com [chembk.com]

2. 3-Ethylmorpholine | C6H13NO | CID 14267782 - PubChem [pubchem.ncbi.nim.nih.gov]

3. 3-Ethylmorpholine | CAS#:55265-24-2 | Chemsrc [chemsrc.com]

4. (S)-3-Ethylmorpholine hydrochloride | 218594-88-8 [m.chemicalbook.com]

 To cite this document: BenchChem. [(S)-3-Ethylmorpholine molecular weight and formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1384832#s-3-ethylmorpholine-molecular-weight-and-
formula]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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